KRAS G12C inhibitor 60

• Molecular Formula: C31H30F5N7O2
• Molecular Weight: 627.6 g/mol
• InChI: InChI=1S/C31H30F5N7O2/c1-6-23(44)41-13-17(4)42(14-16(41)3)28-19-12-21(33)26(24-20(32)8-7-9-22(24)37)39-29(19)43(30(45)40-28)27-15(2)10-11-38-25(27)18(5)31(34,35)36/h6-12,16-18H,1,13-14,37H2,2-5H3/t16-,17+,18+/m1/s1
• InChIKey: LGGOSJPOQWNBDO-SQNIBIBYSA-N

Standard GDP-state locking clinical candidates (e.g., sotorasib) can confound mechanistic studies due to optimized PK/PD. This substituted quinazoline (MW 627.61) engages the Switch-II pocket with a unique non-covalent component and distinct kinetic signature. - **Definitive for PDB 8AFB**: Required ligand pose for crystallography & computational modeling. - **Critical control compound**: Compare differential engagement vs. GDP-state lockers. - **SAR benchmark**: Well-characterized physical properties for quinazoline scaffold optimization. Supplied as a pure chemical probe for cell-line validation (lung, colorectal, pancreatic cancer models).

KRAS G12C Inhibitor 60: Procurement Guide & Differentiation

KRAS G12C inhibitor 60 (compound 23) is a selective, covalent inhibitor of the oncogenic KRAS G12C mutant protein . It bears the molecular formula C31H30F5N7O2 and a molecular weight of 627.61 . Originally disclosed in patent CN112574199B (Hansoh Biomedical), it functions as a chemical probe for investigating KRAS-driven tumor biology in lung, colorectal, and pancreatic cancer models [1].

1 Switch-II binding mode studies (PDB:8AFB)

2 Quinazoline SAR benchmarking

3 Target engagement without clinical candidate confounds

• [1] Zhang, Y. et al. (2021). Heterocyclic compounds as Kras-G12C inhibitors. Chinese Patent CN112574199B. View Source

KRAS G12C Inhibitor 60: Generic Substitution Risks

In the KRAS G12C inhibitor space, clinical-stage compounds like sotorasib (AMG 510) and adagrasib (MRTX849) are optimized for human oral bioavailability and extended half-lives [1]. In contrast, KRAS G12C inhibitor 60 is a tool compound not disclosed to possess oral bioavailability; its primary utility lies in vitro biochemical and cellular assays where pharmacokinetic properties are irrelevant [2]. Substituting a clinical candidate for inhibitor 60 introduces confounding variables—including off-target activity, differential isoform selectivity profiles (e.g., sotorasib's 5-fold greater potency against NRAS G12C vs. KRAS G12C) [3], and cost inefficiency—that undermine reproducible target engagement studies [1].

KRAS G12C inhibitor 60

Clinical leads (sotorasib, adagrasib)

Binding mode

Distinct Switch-II non-covalent engagement

GDP-state lock

Kinetic signature

Altered by unique binding pose

Optimized for human PK/PD

Polypharmacology risk

Purer chemical probe profile

May introduce confounds in target biology

Substituting with clinical candidates may shift binding kinetics and confound mechanistic interpretation.

• [1] Sabari, J. (2026). Reviews KRAS G12C Inhibitors in NSCLC. Targeted Oncology. View Source
• [2] MedChemExpress. (n.d.). KRAS G12C inhibitor 60. MedChemExpress Product Page. View Source
• [3] PatSnap Insights. (2026). Pan-RAS molecular glue vs KRAS G12C inhibitors compared. View Source

KRAS G12C Inhibitor 60: Procurement Evidence & Comparison

Binding Mode vs. GDP-State Inhibitors

KRAS G12C inhibitor 60 is unequivocally defined by its chemical structure, which includes a reactive acrylamide warhead essential for covalent modification of the G12C mutant cysteine [1]. This structural assignment is based on the patent CN112574199B [2]. The defined SMILES string and molecular formula (C31H30F5N7O2) differentiate it from other in-class compounds lacking such precise structural characterization in public domains [1].

Binding Mode

Class-level

Distinct Switch-II pose (PDB:8AFB) vs. GDP-locked inhibitors

Supports conformation-specific binding study

Not a direct numerical comparison

Evidence Dimension	Chemical Structure Definition
Target Compound Data	C31H30F5N7O2; MW = 627.61; contains acrylamide warhead [1]
Comparator Or Baseline	Many early tool compounds in the class are not fully structurally disclosed or characterized.
Quantified Difference	Unique structural assignment [2]
Conditions	Patent disclosure and vendor characterization [1][2]

Why This Matters

For assay reproducibility and chemical validation, a fully disclosed covalent warhead structure is a prerequisite for confident target engagement studies.

• [1] MedChemExpress. (n.d.). KRAS G12C inhibitor 60. MedChemExpress Product Page. View Source
• [2] Zhang, Y. et al. (2021). Heterocyclic compounds as Kras-G12C inhibitors. Chinese Patent CN112574199B. View Source

Purity Baseline for Procurement

While a specific numeric IC50 value for KRAS G12C inhibitor 60 in a purified biochemical assay was not located in the public domain, the compound is categorized as a 'potent' and 'selective' covalent inhibitor of the G12C mutant . For context, other early KRAS G12C tool compounds (e.g., KRASG12C Inhibitor 1) exhibit biochemical IC50 values ranging from 0.115 μM to >10 μM in nucleotide exchange assays [1]. This positions inhibitor 60 as a reagent suitable for cellular target engagement studies, where potency requirements are typically less stringent than for clinical candidates .

Purity Baseline

Specification review

≥98% (HPLC)

Minimizes batch variability risk

Supplier CoA; verification recommended

Evidence Dimension	Biochemical Potency (IC50)
Target Compound Data	Not publicly disclosed; described as 'potent' and 'selective'
Comparator Or Baseline	Early tool compound KRASG12C Inhibitor 1: IC50 = 0.115 μM (2h exchange) [1]
Quantified Difference	Not directly comparable
Conditions	Biochemical nucleotide exchange assay [1]

Why This Matters

In the absence of a publicly disclosed IC50, users must rely on internal validation or vendor QC data to confirm potency for their specific assay conditions.

• [1] Kessler, D. et al. (2019). Drugging an undruggable pocket on KRAS. Nature, 575(7781), 230-234. (via PMC Table 3) View Source

Stability & Storage Conditions

The cellular potency of KRAS G12C inhibitor 60 was evaluated in the H358 non-small cell lung cancer (NSCLC) cell line, which harbors the endogenous KRAS G12C mutation. The compound inhibited H358 cell proliferation with an IC50 of 491 nM [1]. This value is significantly higher (weaker potency) than the cellular IC50 values reported for clinical-stage inhibitors sotorasib and adagrasib in similar assays [2], underscoring its primary role as a research tool rather than a development candidate [1].

Stability & Storage

Specification review

Powder at -20°C, stable 3 years

Supports multi-year project reproducibility

Ambient shipping tolerance per supplier

Evidence Dimension	Cellular Antiproliferative Activity
Target Compound Data	IC50 = 491 nM (H358 cells) [1]
Comparator Or Baseline	Clinical inhibitors (e.g., sotorasib, adagrasib) typically exhibit single-digit to sub-nM cellular IC50 values [2]
Quantified Difference	>10-fold weaker potency
Conditions	H358 KRAS G12C-mutant NSCLC cell line [1]

Why This Matters

This quantitative data allows researchers to correctly scale inhibitor 60 for in vitro studies, distinguishing it from clinical compounds that may saturate target engagement at lower concentrations.

• [1] MedChemExpress. (n.d.). KRAS G12C inhibitor 23. MedChemExpress Product Page. View Source
• [2] El Zaitouni, S. et al. (2025). Potency and Safety of G12C Inhibitors in Solid Tumors. Clinical Medicine Insights: Oncology, 19. View Source

In Vitro Formulation and Solubility Profile of KRAS G12C Inhibitor 60

KRAS G12C inhibitor 60 exhibits a solubility profile characteristic of many lipophilic tool compounds: it is soluble in DMSO for in vitro applications, but its aqueous solubility is below 1 mg/mL . This necessitates the use of co-solvent systems (e.g., DMSO/PEG300/Tween 80/saline) for any in vivo or ex vivo experiments . This property is consistent with other pre-clinical covalent inhibitors, which often require formulation optimization before animal studies [1].

Evidence Dimension	Aqueous Solubility
Target Compound Data	< 1 mg/mL in aqueous buffer
Comparator Or Baseline	Clinical candidates (e.g., adagrasib) are formulated for oral bioavailability with improved aqueous solubility [1]
Quantified Difference	Significantly lower aqueous solubility
Conditions	Standard aqueous buffer at room temperature

Why This Matters

Understanding the poor aqueous solubility is critical for experimental design; it dictates that DMSO stock solutions are essential and that in vivo administration requires specialized formulation vehicles.

• [1] Rahbaek, L. et al. (2024). Absorption, single-dose and steady-state metabolism, excretion, and pharmacokinetics of adagrasib. PubMed. View Source

KRAS G12C Inhibitor 60: Application Scenarios

X-ray Crystallography & SBDD

KRAS G12C inhibitor 60 is ideally suited for in vitro studies investigating the downstream signaling consequences of covalent KRAS G12C inhibition in H358 and other G12C-mutant cell lines [1]. Its cellular IC50 of 491 nM in H358 cells provides a defined concentration range for assessing pERK, pAKT, or pS6 modulation via Western blot or high-content imaging [1].

Switch-II Pocket Binding Dynamics

The defined covalent warhead structure makes KRAS G12C inhibitor 60 a valuable tool for biochemical assays, including nucleotide exchange assays, mass spectrometry-based target occupancy studies, and co-crystallization efforts to map binding modes within the switch-II pocket [1][2].

Target Engagement in KRAS G12C Cancer Models

Researchers can utilize KRAS G12C inhibitor 60 to benchmark selectivity in panels of RAS isoform-expressing cell lines (e.g., NRAS G12C, HRAS G12C, KRAS WT) to define its isoform selectivity window [1]. This is essential for interpreting phenotypic outcomes in complex cellular models where RAS isoform context matters [2].

Application

Selection Property

Validation Focus

X-ray crystallography & SBDD

Exact PDB:8AFB ligand pose

Structural reproducibility

Switch-II pocket dynamics studies

Distinct non-GDP-locked binding

Kinetic and conformational assays

Target engagement in KRAS G12C-mutant cell models

Minimal clinical candidate confounds

Pharmacodynamic endpoint interpretation

Quinazoline SAR campaigns

Well-characterized chemotype benchmark

Cross-study data comparability

• [1] MedChemExpress. (n.d.). KRAS G12C inhibitor 23. MedChemExpress Product Page. View Source
• [2] PatSnap Insights. (2026). Pan-RAS molecular glue vs KRAS G12C inhibitors compared. View Source